Cas no 2354074-96-5 (Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate
• CAS No: 2354074-96-5
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5655136
• PubChem ID: 165902327
• Update Time: 2025-05-19

Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2354074-96-5
• tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate
• EN300-27733073
• Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate

• Inchi： 1S/C15H23NO2/c1-10-6-7-12(8-11(10)2)13(16)9-14(17)18-15(3,4)5/h6-8,13H,9,16H2,1-5H3
• InChI Key： JOWHDVMXYMFCQS-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC(C)=C(C)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate

Introduction to Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate (CAS No. 2354074-96-5)

Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate, with the chemical formula C₁₁H₁₇NO₂ and CAS number 2354074-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a tert-butyl ester group and an amino-substituted propanoate backbone, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents.

The structural motif of Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate consists of a tertiary butyl group attached to an amino-substituted propanoate moiety, further modified by a 3,4-dimethylphenyl ring. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of both an amino group and an ester group provides multiple points for chemical modification, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate has been explored as a potential scaffold for the discovery of new pharmacological agents. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the dimethylphenyl ring is known to be present in several bioactive molecules, often contributing to their binding affinity and selectivity.

One of the key areas where Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate has shown promise is in the field of central nervous system (CNS) drug discovery. The combination of an amino group and an aromatic ring system can mimic natural neurotransmitters or neuromodulators, potentially leading to the development of new treatments for neurological disorders. Additionally, the tert-butyl ester group can be hydrolyzed under specific conditions to release a free amine, which can be further functionalized to create more complex molecular architectures.

Recent studies have also highlighted the compound's utility in medicinal chemistry as a building block for more complex drug candidates. Researchers have demonstrated its use in the synthesis of peptidomimetics and other bioactive molecules that target specific enzymes or receptors. The ability to modify both the amino and ester groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are crucial factors in drug development.

The synthesis of Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of an amide bond between an appropriate carboxylic acid derivative and an amine-containing intermediate. Subsequent reactions may include esterification steps to introduce the tert-butyl ester group. The final step often involves protecting group strategies to ensure selective reactivity during subsequent synthetic transformations.

In terms of analytical characterization, Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate can be readily identified using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Proton NMR (¹H NMR) provides detailed information about the hydrogen environments in the molecule, while carbon NMR (¹³C NMR) helps confirm the presence and connectivity of carbon atoms. Mass spectrometry offers high-resolution data that can confirm the molecular weight and fragmentation patterns consistent with the proposed structure.

Chromatographic techniques such as high-performance liquid chromatography (HPLC) are commonly employed for purification and quantification purposes. HPLC allows for high-resolution separation of compounds based on their interaction with a stationary phase, ensuring purity before further use in biological assays or chemical reactions.

The potential applications of Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its structural features make it a valuable intermediate for synthesizing compounds that exhibit specific biological activities relevant to crop protection or material properties. As research continues to uncover new synthetic methodologies and applications, the utility of this compound is expected to grow further.

In conclusion, Tert-butyl 3-amino-3-(3,4-dimethylphenyl)propanoate (CAS No. 2354074-96-5) is a compound with significant potential in various fields due to its unique structural features and versatile synthetic applications. Its role as a building block in medicinal chemistry underscores its importance in drug discovery efforts aimed at developing novel therapeutic agents for neurological disorders and other diseases. As research progresses, this compound is likely to remain a key player in both academic and industrial settings.